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Compound of Interest

Compound Name: (S)-methyl 2-aminobutanoate

Cat. No.: B555798 Get Quote

Technical Guide: Enantiopure (S)-Methyl 2-
Aminobutanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of enantiopure (S)-methyl 2-
aminobutanoate, a chiral building block of significant interest in pharmaceutical synthesis. It

serves as a crucial intermediate in the manufacturing of several active pharmaceutical

ingredients (APIs), including the anti-epileptic drugs levetiracetam and brivaracetam, and the

anti-tuberculosis agent ethambutol.[1][2] The stereochemistry of this compound is critical, as

the biological activity of many drugs is dependent on their absolute configuration.[3] This guide

covers commercial suppliers, quantitative data, and detailed experimental protocols for its

synthesis and chiral purity analysis.

Commercial Suppliers and Quantitative Data
(S)-Methyl 2-aminobutanoate is commercially available from a variety of suppliers, primarily

as its hydrochloride salt, which enhances its stability. The table below summarizes the

quantitative data available from prominent chemical vendors. It is important to note that while

suppliers guarantee a certain level of purity, the enantiomeric excess (e.e.) is not always

explicitly stated on product pages and may require inquiry for lot-specific certificates of

analysis.
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Physica
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Sigma-

Aldrich

(S)-

Methyl 2-

aminobut

anoate

hydrochl

oride

56545-

22-3

C₅H₁₂Cl

NO₂
153.61 97% Solid

Refrigera

tor

Vulcanch

em

(S)-

Methyl 2-

aminobut

anoate

hydrochl

oride

56545-

22-3

C₅H₁₂Cl

NO₂
153.61[4]

min 97%

[5]

White

crystallin

e solid[4]

Room

temperat

ure[4][5]

Santa

Cruz

Biotechn

ology

Methyl

(2S)-2-

Aminobut

anoate

15399-

22-1

C₅H₁₁NO

₂
117.15[6]

Not

Specified

Not

Specified

Not

Specified

BLD

Pharm

(S)-

Methyl 2-

aminobut

anoate

hydrochl

oride

56545-

22-3

C₅H₁₂Cl

NO₂
153.61

Not

Specified

Not

Specified

Cold-

chain

transport[

7]

SynZeal

(S)-2-

Aminobut

anoic

Acid

Methyl

Ester HCl

56545-

22-3

C₅H₁₂Cl

NO₂

Not

Specified

Not

Specified

Not

Specified

Ambient[

8]

Pharmaffi

liates

Methyl

(2S)-2-

15399-

22-1

C₅H₁₁NO

₂

117.15[9] Not

Specified

Not

Specified

2-8°C

Refrigera
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Aminobut

anoate

tor[9]

Experimental Protocols
This section details the methodologies for the synthesis of (S)-methyl 2-aminobutanoate
hydrochloride and the determination of its enantiomeric purity via chiral High-Performance

Liquid Chromatography (HPLC).

Synthesis of (S)-Methyl 2-aminobutanoate
Hydrochloride via Esterification
This protocol describes the synthesis of the target compound from (S)-2-aminobutyric acid

using thionyl chloride in methanol, a common and effective method for the esterification of

amino acids.[10]

Materials:

(S)-2-aminobutyric acid

Methanol (MeOH), anhydrous

Thionyl chloride (SOCl₂)

Round bottom flask

Magnetic stirrer

Reflux condenser

Ice bath

Rotary evaporator

Procedure:
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Reaction Setup: In a round bottom flask equipped with a magnetic stirrer and a reflux

condenser, suspend (S)-2-aminobutyric acid in anhydrous methanol.

Reagent Addition: Cool the suspension to below 5°C using an ice bath.

Esterification: Slowly add thionyl chloride dropwise to the cooled and stirred suspension.

After the addition is complete, allow the mixture to warm to room temperature and stir for 18

hours.[11]

Work-up: Following the reaction period, remove any insoluble material by filtration.

Isolation: Concentrate the filtrate to dryness under reduced pressure using a rotary

evaporator to obtain (S)-methyl 2-aminobutanoate hydrochloride as a solid. The crude

product can be further purified by recrystallization if necessary.[10][11]
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Reaction Setup

Esterification

Product Isolation

Suspend (S)-2-aminobutyric acid
in anhydrous Methanol

Cool mixture to < 5°C
in an ice bath

Slowly add Thionyl Chloride
dropwise

Warm to room temperature
and stir for 18 hours

Filter to remove
insoluble material

Concentrate filtrate
under reduced pressure

Obtain (S)-methyl 2-aminobutanoate HCl
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Sample Preparation
(Dissolve in mobile phase)

Inject Sample

HPLC System Setup
(Chiral Column, Mobile Phase)

Chromatographic Separation
on Chiral Stationary Phase

UV Detection

Data Acquisition
(Chromatogram)

Peak Integration
(Area_S, Area_R)

Calculate Enantiomeric Excess
 e.e. (%) = [(As - Ar)/(As + Ar)]*100

Biosynthesis in S. cerevisiae Chemical/Biocatalytic Conversion

L-Threonine 2-Oxobutanoate

Threonine
Deaminase

S-2-Aminobutyric Acid

Amino Acid
Dehydrogenase S-Methyl 2-aminobutanoateEsterification

S-2-Aminobutanol

Carboxylic Acid
Reductase
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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